Cas no 1170639-46-9 (1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine)

• Product Name: 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
• CAS No: 1170639-46-9
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 6594243
• PubChem ID: 44068733
• Update Time: 2025-05-21

1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine
• 2-(2-methoxyphenyl)-5-[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-1,3,4-thiadiazole
• 2-(2-methoxyphenyl)-5-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole
• VU0645474-1
• AKOS024511389
• 1170639-46-9
• F5497-0127
• 1-(4-methoxybenzenesulfonyl)-4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]piperidine

• Inchi： 1S/C21H23N3O4S2/c1-27-16-7-9-17(10-8-16)30(25,26)24-13-11-15(12-14-24)20-22-23-21(29-20)18-5-3-4-6-19(18)28-2/h3-10,15H,11-14H2,1-2H3
• InChI Key： IPXAMLHJAWCTLT-UHFFFAOYSA-N
• SMILES： S1C(C2CCN(S(C3=CC=C(OC)C=C3)(=O)=O)CC2)=NN=C1C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine

1-(4-Methoxybenzenesulfonyl)-4-5-(2-Methoxyphenyl)-1,3,4-Thiadiazol-2-ylpiperidine: A Comprehensive Overview

The compound with CAS No 1170639-46-9, known as 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a sulfonyl group and a thiadiazole moiety. The presence of methoxy groups on both the benzene rings further enhances its chemical reactivity and biological activity.

Thiadiazole derivatives have been extensively studied in recent years due to their diverse applications in drug discovery and material science. The thiadiazole ring in this compound contributes to its stability and ability to form hydrogen bonds, making it an attractive candidate for medicinal chemistry research. The sulfonyl group attached to the piperidine ring adds another layer of functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the importance of methoxyphenyl groups in modulating the pharmacokinetic properties of molecules. The 2-methoxyphenyl substituent in this compound is believed to play a crucial role in its interaction with biological systems. Researchers have reported that such substituents can influence the absorption, distribution, metabolism, and excretion (ADME) properties of drugs, making this compound a promising lead for developing new therapeutic agents.

The synthesis of 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent attachment of the sulfonyl group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in inflammatory processes. Preclinical studies suggest that it may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as arthritis and neuropathic pain. Additionally, its ability to modulate ion channels has led to investigations into its potential use in treating neurological disorders.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking simulations to explore its binding affinities with various protein targets. These studies have provided valuable insights into the molecular interactions that govern its bioactivity.

From a materials science perspective, the unique electronic properties of thiadiazole derivatives make them suitable for applications in organic electronics. The presence of sulfur atoms in the thiadiazole ring contributes to its semiconducting behavior, which could be harnessed in developing new types of organic photovoltaic materials or sensors.

In conclusion, 1-(4-methoxybenzenesulfonyl)-4-5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-ylpiperidine represents a fascinating intersection of organic chemistry and pharmacology. Its intricate structure and diverse functional groups make it a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of drug design and material innovation.